Cas no 76495-24-4 (N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 76495-24-4
• MF: C₆H₁₂N₂S
• MW: 144.237879753113
• CID: 3277761
• PubChem ID: 3644124
• Update Time: 2025-05-21

N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-THIAZOLAMINE, 4,5-DIHYDRO-N-(1-METHYLETHYL)-
• N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine
• N-Isopropyl-4,5-dihydrothiazol-2-amine
• ChemDiv2_000293
• HMS1369N07
• starbld0012146
• 4,5-Dihydro-N-(1-methylethyl)-2-thiazolamine
• 76495-24-4
• DTXSID501257237
• AKOS003615156
• F0451-1321
• SCHEMBL12890659

• Inchi： 1S/C6H12N2S/c1-5(2)8-6-7-3-4-9-6/h5H,3-4H2,1-2H3,(H,7,8)
• InChI Key： QDWGKCWXXKFJBD-UHFFFAOYSA-N
• SMILES： S1CCN=C1NC(C)C

Computed Properties

• Exact Mass: 144.07211956Da
• Monoisotopic Mass: 144.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine

Introduction to N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine and Its Significance in Modern Chemical Biology

N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 76495-24-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, featuring a thiazole core and an amine functional group, positions it as a versatile scaffold for synthesizing bioactive molecules.

The thiazole ring is a prominent structural motif in numerous pharmacologically active compounds, including antibiotics, antifungals, and anti-inflammatory agents. Its stability and reactivity make it an ideal candidate for medicinal chemistry modifications. In particular, the presence of the propan-2-yl side chain introduces a degree of lipophilicity, which can influence the compound's solubility and membrane permeability—critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine with biological targets at an unprecedented level of detail. These studies suggest that the compound may exhibit binding affinity to enzymes and receptors involved in metabolic pathways, making it a promising candidate for therapeutic intervention. For instance, preliminary docking simulations have indicated potential interactions with enzymes such as cytochrome P450 monooxygenases, which play a crucial role in drug metabolism.

The synthesis of N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the thiazole ring through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization steps introduce the amine group and the propan-2-yl moiety, often employing palladium-catalyzed cross-coupling reactions for high selectivity and yield. These synthetic strategies align with modern green chemistry principles, emphasizing efficiency and minimal waste generation.

In vitro studies have begun to unravel the pharmacological profile of N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine. Initial assays have revealed modest inhibitory activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, its interaction with human cell lines has been investigated to assess cytotoxicity and potential immunomodulatory effects. These findings are particularly intriguing given the growing concern over antibiotic resistance and the need for novel therapeutic approaches.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the exploration of N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine's pharmacological potential. By analyzing large datasets of biological activity and chemical structures, computational models can predict novel derivatives with enhanced efficacy or reduced side effects. This high-throughput virtual screening approach has already identified several promising analogs for further experimental validation.

The future prospects for N-(propan-2-yl)-4,5-dihydro-1,3-thiazol-2-amine are vast and multifaceted. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications, while parallel efforts focus on understanding its mechanism of action at a molecular level. Collaborative initiatives between academia and industry are essential to translate these laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, N-(propan-2-ylium) stronng>-4 5dihydro 13thiazol 22mine (CAS No.76495 24 4) represents a compelling example of how structural innovation in chemical biology can yield novel therapeutic agents. Its unique scaffold and promising biological activity position it as a cornerstone in ongoing research efforts aimed at addressing complex diseases through targeted molecular intervention.